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Compound of Interest

Compound Name: 1,3,9-Trimethyluric acid

Cat. No.: B055767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,9-Trimethyluric acid is a purine alkaloid that has demonstrated cytotoxic activity against

various cancer cell lines, including breast, neuroblastoma, non-small cell lung, and liver cancer,

with IC50 values in the 1-3 µM range.[1][2] It also exhibits anti-inflammatory effects.[1] Accurate

and consistent preparation of stock solutions is critical for reliable in vitro and in vivo

experimental results. This document provides a detailed protocol for the preparation of a stock

solution of 1,3,9-Trimethyluric acid, focusing on the use of dimethyl sulfoxide (DMSO) as the

solvent.

Compound Information
Property Value Source

Molecular Formula C₈H₁₀N₄O₃ [1][3]

Molecular Weight 210.19 g/mol [1][4]

Appearance Powder/Solid [1][5]

CAS Number 7464-93-9 [1]

Solubility Data
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1,3,9-Trimethyluric acid is soluble in several organic solvents. While quantitative solubility

data is not readily available for all solvents, its solubility has been confirmed in the following:

Solvent Solubility Notes Source

Dimethyl sulfoxide

(DMSO)
Soluble

Recommended for

stock solutions.
[1]

Chloroform Soluble - [1]

Dichloromethane Soluble - [1]

Ethyl Acetate Soluble - [1]

Acetone Soluble - [1]

For comparison, the related isomer 1,3,7-Trimethyluric acid shows a solubility of up to 20-25

mg/mL in DMSO.[6][7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1,3,9-Trimethyluric acid
in DMSO.

Materials:

1,3,9-Trimethyluric acid (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Ultrasonic bath

Water bath or incubator set to 37°C

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, calculate the mass of

1,3,9-Trimethyluric acid needed using the following formula: Mass (mg) = Desired

Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Example for 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 210.19 g/mol x

1000 mg/g = 2.10 mg

Weigh the compound: Carefully weigh out the calculated amount of 1,3,9-Trimethyluric acid
powder using an analytical balance and transfer it to a sterile vial. Note: The compound may

adhere to the vial cap or neck during shipping. Gently tap the vial to ensure all powder is at

the bottom before opening.[1]

Add the solvent: Add the desired volume of DMSO to the vial containing the compound.

Dissolve the compound:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

To aid dissolution, gently warm the solution in a 37°C water bath or incubator.[1]

Further facilitate dissolution by placing the vial in an ultrasonic bath for a short period until

the solution is clear.[1]

Visually inspect the solution to ensure that all the solid has completely dissolved.

Storage:

For immediate use, the solution can be kept at room temperature.

For short-term storage (up to one month), store the stock solution at -20°C.[7]
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For long-term storage (several months), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.[1][7]

Before use, allow the frozen stock solution to thaw completely at room temperature for at

least one hour before opening the vial.[1]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling chemical compounds and solvents.

Handle DMSO with care, as it can facilitate the absorption of other substances through the

skin.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.
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Caption: Workflow for preparing 1,3,9-Trimethyluric acid stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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